Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0194052 | N-Desmethyl Clarithromycin | 101666-68-6 | C37H67NO13 |
| VC0194095 | Danofloxacin Mesylate | 119478-55-6 | C20H21FN2O3 . CH4O3S |
| VC0194082 | Clobutinol Hydrochloride | 1215-83-4 | C14H23Cl2NO |
| VC0194055 | (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12-hydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7,13-dimethoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione | 128940-83-0 | C39H71NO13 |
| VC0194070 | 5-Chloro-8-hydroxyquinoline | 130-16-5 | C9H6ClNO |
| VC0194049 | Oxacyclotetradecane Erythromycin Derivative | 144604-03-5 | C38H67NO12 |
| VC0194130 | Doripenem | 148016-81-3 | C15H24N4O6S2 |
| VC0194108 | Sodium;(2S,5R,6R)-6-[[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | 1847-24-1 | C19H17ClFN3NaO5S+ |
| VC0194136 | 3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid | 202467-69-4 | C20H19N3O7S |
| VC0194089 | Cycloposine | 23185-94-6 | C33H51NO7 |
| VC0194088 | 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid | 23598-72-3 | C11H8ClNO3 |
| VC0194099 | Phenol, 4-[(4-aminophenyl)sulfonyl]- | 25963-47-7 | C12H11NO3S |
| VC0194097 | 2-(4-Aminophenyl)sulfonylaniline | 27147-69-9 | C12H12N2O2S |
| VC0194086 | 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid | 3919-76-4 | C11H7Cl2NO3 |
| VC0194119 | Domiphen Bromide | 538-71-6 | C22H40BrNO |
| VC0194098 | N-Acetyl Dapsone | 565-20-8 | C14H14N2O3S |
| VC0194114 | S-Methyl N, N-Diethyldithiocarbamate | 686-07-7 | C6H13NS2 |
| VC0194103 | 4-(Phenylsulfonyl)aniline | 7019-01-4 | C12H11NO2S |
| VC0194100 | 4-((4-Chlorophenyl)sulfonyl)aniline | 7146-68-1 | C12H10ClNO2S |
| VC0194044 | 3,4-Dehydro Cilostazol | 73963-62-9 | C20H25N5O2 |
| VC0194054 | (E)-7-[(2S)-2-Amino-2-carboxyethyl]sulfanyl-2-[[(1R)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoic acid | 82009-34-5 | C16H26N2O5S |
| VC0194046 | 4”-trans-Hydroxy Cilostazol | 87153-04-6 | C20H27N5O3 |
| VC0194069 | 2(10H)-Phenazinone, 10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]- | 90712-89-3 | C24H15Cl2N3O |
| VC0194106 | Difloxacin hydrochloride | 91296-86-5 | C21H20ClF2N3O3 |
| VC0194112 | 1-Methyl-5-nitro-1H-imidazole-2-methanol | 936-05-0 | C5H7N3O3 |